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For Researchers, Scientists, and Drug Development Professionals in Metallurgy

This guide provides an objective comparison of ferronickel production technologies against
the Best Available Techniques (BAT) as defined by the European Union. The following sections
detail the key performance indicators, present a quantitative comparison, outline experimental
protocols for performance verification, and visualize the environmental impact pathways and
benchmarking workflows.

Performance Benchmark: Ferronickel Production
vs. BAT

The predominant method for ferronickel production is the Rotary Kiln-Electric Furnace (RKEF)
process. The following table summarizes the key environmental performance indicators for this
process and compares them with the Best Available Techniques (BAT) Associated Emission
Levels (AELSs) established in the EU's BREF document for the Non-Ferrous Metals Industries.
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Key Performance
Indicator

Conventional RKEF
Performance

Best Available
Techniques (BAT)

BAT-Associated
Emission Levels
(BAT-AELSs)

Energy Consumption

18 - 25 GJ per tonne

of crude ferronickel

- Process optimization
and control- Waste
heat recovery from
off-gases- Use of
carbon monoxide-rich

furnace gas as fuel

Not specified as a
BAT-AEL, but energy
efficiency is a key BAT

requirement.

CO:2 Emissions

10 - 15 tonnes CO:2
per tonne of crude

ferronickel

- Use of biomass as a
reducing agent-
Carbon capture and
storage (emerging

technique)

Not specified as a
BAT-AEL, but
minimizing CO2
emissions is a key
environmental

objective.

Dust Emissions to Air

Highly variable, can
exceed 50 mg/Nm3
without abatement

- Use of bag filters or
wet scrubbers-
Enclosure of furnaces
and tapping

operations

1 - 10 mg/Nm3 (daily

average)

SOx Emissions to Air

Dependent on sulfur

content of ore and fuel

- Use of low-sulfur raw
materials and fuels-
Off-gas desulfurization
techniques (e.g., lime

injection)

100 - 500 mg/Nm?

(daily average)

NOx Emissions to Air

Dependent on
combustion
temperature and
nitrogen content of

fuel

- Low-NOx burners-

Staged combustion

100 - 500 mg/Nm3

(daily average)

Experimental Protocols
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To ensure accurate and reproducible benchmarking of ferronickel production processes
against BAT, the following standardized experimental protocols should be employed:

Determination of Dust Emissions to Air

Methodology: The manual gravimetric method is the standard reference for determining dust
concentrations in flue gas.

o Standard: ISO 9096:2017 - Stationary source emissions — Manual determination of mass
concentration of particulate matter.

e Procedure:

[e]

A representative sample of the gas stream is extracted isokinetically from the stack.

o

The particulate matter in the sampled gas is collected on a filter of known weight.

[¢]

The filter is then dried and reweighed.

o

The mass of the collected particulate matter and the volume of the sampled gas are used
to calculate the dust concentration in mg/Nms3.

o Continuous Monitoring: For continuous measurement, automated monitoring systems (AMS)
calibrated in accordance with EN 14181 are used.

Determination of SOx and NOx Emissions to Air

Methodology: Instrumental analyzer procedures are used for the continuous measurement of
SOx and NOx concentrations.

e Standards:

o SOz2: US EPA Method 6C - Determination of Sulfur Dioxide Emissions From Stationary
Sources (Instrumental Analyzer Procedure).

o NOx: US EPA Method 7E - Determination of Nitrogen Oxides Emissions From Stationary
Sources (Instrumental Analyzer Procedure).
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e Procedure:

o

A gas sample is continuously extracted from the stack and conveyed to the analyzers.

[¢]

For SOz, a non-dispersive infrared (NDIR) analyzer is typically used.

[¢]

For NOx, a chemiluminescence analyzer is commonly employed.

[e]

The analyzers provide real-time concentration data, which is averaged over specified
periods to compare with BAT-AELSs.

Determination of Energy Consumption

Methodology: A comprehensive energy audit based on a standardized framework is required to
determine the specific energy consumption of the ferronickel production process.

o Standard: ISO 50001 - Energy management systems — Requirements with guidance for
use.

e Procedure:

[e]

Define the boundaries of the ferronickel production process to be assessed.

o

Identify and quantify all energy inputs, including electricity, fuels (coal, natural gas, etc.),
and reductants.

o

Measure the total output of crude ferronickel over a defined period.

[¢]

Calculate the specific energy consumption by dividing the total energy input by the total
production output, expressed in GJ per tonne of crude ferronickel.

Visualizing Benchmarking and Environmental
Impact

The following diagrams, generated using Graphviz, illustrate the logical workflow for
benchmarking ferronickel production and the signaling pathway of its environmental impact.
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Benchmarking workflow for ferronickel production.
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Environmental impact pathway of ferronickel production.

« To cite this document: BenchChem. [Benchmarking Ferronickel Production: A Comparative
Guide to Best Available Techniques]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172207#benchmarking-ferronickel-production-

against-best-available-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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